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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

synthetic pathways related to 1-cyclopentylpropan-2-one, a ketone that serves as a valuable

intermediate in the synthesis of various chemical entities.

Physicochemical Properties
1-Cyclopentylpropan-2-one, also known by synonyms such as cyclopentylacetone and 1-

cyclopentyl-2-propanone, is a simple ketone with a cyclopentyl substituent. Its fundamental

properties are summarized below, providing essential data for experimental design and

characterization.

Table 1: Physicochemical Data for 1-Cyclopentylpropan-2-one
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Property Value Source(s)

Molecular Formula C₈H₁₄O [1][2][3]

Molecular Weight 126.20 g/mol [2][4]

126.19600 g/mol [1]

126.2 g/mol [3]

Exact Mass 126.104465066 Da [2]

126.10400 Da [1]

CAS Number 1122-98-1 [1][2][3]

Experimental Protocols
The synthesis of 1-cyclopentylpropan-2-one can be achieved through various organic synthesis

methodologies. A common and effective approach is the Friedel-Crafts acylation of

cyclopentene with propionyl chloride.

Synthesis of 1-Cyclopentylpropan-2-one via Friedel-
Crafts Acylation
This protocol describes a general procedure for the synthesis of 1-cyclopentylpropan-2-one.

Materials:

Cyclopentene

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid (e.g., TiCl₄)[5]

Anhydrous dichloromethane (DCM) or another inert solvent

Concentrated hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice

Procedure:

Reaction Setup: In a fume hood, equip a round-bottomed flask with a magnetic stirrer, an

addition funnel, and a reflux condenser. Ensure all glassware is dry. The system should be

under an inert atmosphere (e.g., nitrogen or argon).

Catalyst Suspension: Suspend anhydrous aluminum chloride in anhydrous dichloromethane

in the reaction flask and cool the mixture to 0°C using an ice bath.

Formation of Acylium Ion: Add propionyl chloride dropwise to the cooled suspension of

aluminum chloride in dichloromethane. The formation of the acylium ion is an exothermic

reaction, so the rate of addition should be controlled to maintain the temperature at 0°C.

Acylation Reaction: After the formation of the acylium ion complex, add a solution of

cyclopentene in anhydrous dichloromethane dropwise to the reaction mixture, maintaining

the temperature at 0-5°C.

Reaction Monitoring: Stir the reaction mixture at room temperature for a designated period.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture into

a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to

decompose the aluminum chloride complex.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract

the aqueous layer with dichloromethane.

Neutralization and Drying: Combine the organic layers and wash sequentially with water and

saturated sodium bicarbonate solution. Dry the organic layer over anhydrous magnesium

sulfate.

Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The

crude product can be purified by distillation or column chromatography to yield pure 1-
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cyclopentylpropan-2-one.

Logical and Experimental Workflows
The synthesis and subsequent application of 1-cyclopentylpropan-2-one can be visualized

through the following workflows.
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Caption: Synthesis workflow for 1-cyclopentylpropan-2-one.
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Applications in Drug Development
1-Cyclopentylpropan-2-one is a key reagent in the synthesis of various pharmaceutical

compounds. One notable application is its use in the production of Cyclopentamine.[3]

Cyclopentamine is a vasoconstrictor that functions by promoting the release of the

neurotransmitters norepinephrine, epinephrine, and dopamine.[3]

The conversion of 1-cyclopentylpropan-2-one to cyclopentamine typically involves a reductive

amination reaction.
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Caption: Pathway to Cyclopentamine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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